2-[4-(methylsulfanyl)phenyl]-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-(4-methylsulfanylphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H14N2O2S/c1-23-13-8-6-11(7-9-13)16-19-17(21)14-10-12-4-2-3-5-15(12)22-18(14)20-16/h2-9H,10H2,1H3,(H,19,20,21)
• InChI Key: FQBNTEJOUTZBBT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NC3=C(CC4=CC=CC=C4O3)C(=O)N2
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol
• CAS No.: 912774-12-0

Description

The compound “2-[4-(methylsulfanyl)phenyl]-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one” belongs to the class of organic compounds known as pyrido[2,3-d]pyrimidines. These are aromatic heterocyclic compounds containing a pyridine ring fused to a pyrimidine ring. Pyridopyrimidines are derivatives of pyrido [2,3- d ]pyrimidine and are associated with a broad spectrum of biological activity.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on its exact structure and the conditions under which it is used. For example, the methylsulfanyl group could potentially undergo oxidation or substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of lipophilicity could affect its behavior in biological systems.

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Some pyridopyrimidines have been found to exhibit antiproliferative, antimicrobial, anti-inflammatory, and analgesic properties.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. Given the biological activity associated with pyridopyrimidines, it could be of interest in the development of new therapies.